Cas no 1788846-47-8 (4-5-(Difluoromethyl)-1,2,4-oxadiazol-3-ylbenzoic acid)

4-5-(Difluoromethyl)-1,2,4-oxadiazol-3-ylbenzoic acid is a fluorinated heterocyclic compound featuring a benzoic acid core substituted with a difluoromethyl-oxadiazole moiety. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The difluoromethyl group contributes to improved bioavailability and binding affinity, while the oxadiazole ring offers structural diversity for molecular design. Its carboxylic acid functionality allows for further derivatization, facilitating the synthesis of amides, esters, and other derivatives. This compound is particularly useful in the development of bioactive molecules, serving as a key scaffold in medicinal chemistry and crop protection applications.

4-5-(Difluoromethyl)-1,2,4-oxadiazol-3-ylbenzoic acid structure

1788846-47-8 structure

Product Name:4-5-(Difluoromethyl)-1,2,4-oxadiazol-3-ylbenzoic acid

CAS No:1788846-47-8

MF:C₁₀H₆F₂N₂O₃

MW:240.163049221039

MDL:MFCD27261574

CID:4614344

PubChem ID:91636224

Update Time:2025-05-27

4-5-(Difluoromethyl)-1,2,4-oxadiazol-3-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid
- Z1945704757
- 4-5-(Difluoromethyl)-1,2,4-oxadiazol-3-ylbenzoic acid
- MDL： MFCD27261574
- Inchi： 1S/C10H6F2N2O3/c11-7(12)9-13-8(14-17-9)5-1-3-6(4-2-5)10(15)16/h1-4,7H,(H,15,16)
- InChI Key： XEKGXUYBNOOCBV-UHFFFAOYSA-N
- SMILES： FC(C1=NC(C2C=CC(C(=O)O)=CC=2)=NO1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 283
XLogP3: 2
Topological Polar Surface Area: 76.2

4-5-(Difluoromethyl)-1,2,4-oxadiazol-3-ylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1052850-1g	4-(5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid	1788846-47-8	95%	1g	$795	2024-06-03
Chemenu	CM422159-250mg	4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid	1788846-47-8	95%+	250mg	$***	2023-03-30
Chemenu	CM422159-500mg	4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid	1788846-47-8	95%+	500mg	$***	2023-03-30
Chemenu	CM422159-1g	4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid	1788846-47-8	95%+	1g	$***	2023-03-30
TRC	D591985-10mg	4-[5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid	1788846-47-8		10mg	$ 70.00	2022-06-05
TRC	D591985-50mg	4-[5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid	1788846-47-8		50mg	$ 230.00	2022-06-05
TRC	D591985-100mg	4-[5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid	1788846-47-8		100mg	$ 365.00	2022-06-05
Enamine	EN300-192237-0.05g	4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid	1788846-47-8	95%	0.05g	$216.0	2023-11-13
Enamine	EN300-192237-0.1g	4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid	1788846-47-8	95%	0.1g	$322.0	2023-11-13
Enamine	EN300-192237-0.25g	4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid	1788846-47-8	95%	0.25g	$459.0	2023-11-13